ethyl 4-(1H-indazol-5-yloxy)cyclohexanecarboxylate

• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol
• IUPAC Name: ethyl 4-(1H-indazol-5-yloxy)cyclohexane-1-carboxylate
• InChI: InChI=1S/C16H20N2O3/c1-2-20-16(19)11-3-5-13(6-4-11)21-14-7-8-15-12(9-14)10-17-18-15/h7-11,13H,2-6H2,1H3,(H,17,18)
• InChI Key: QXPVCDNOJIHWHB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCC(CC1)OC2=CC3=C(C=C2)NN=C3

Description

Ethyl 4-(1H-indazol-5-yloxy)cyclohexanecarboxylate is a useful research compound. Its molecular formula is C16H20N2O3 and its molecular weight is 288.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 4-hydroxycyclohexylcarboxylate (1.44 ml, 8.95 mmol), triphenylphosphine (2.15 g, 8.20 mmol) and dibenzyl azodicarboxylate (3.34 g, 11.18 mmol) were added at 0° C. to a solution of the 1H-indazol-5-ol (1.0 g, 7.45 mmol) obtained in Reference Example 4 in tetrahydrofuran (40 ml). After 1 hour, the mixture thus obtained was warmed up to room temperature. After stirring overnight, the reaction solution was concentrated under reduced pressure, and the resulting residue was purified by a silica gel column chromatography (eluent: chloroform/ethyl acetate, hexane/ethyl acetate) to obtain ethyl 4-(1H-indazol-5-yloxy)cyclohexanecarboxylate (928 mg, 43%).